1-(2-nitrobenzoyl)-3-phenyl-N-(2-thienylmethyl)-1H-1,2,4-triazol-5-amine

• IUPAC Name: (2-nitrophenyl)-[3-phenyl-5-(thiophen-2-ylmethylamino)-1,2,4-triazol-1-yl]methanone
• InChI: InChI=1S/C20H15N5O3S/c26-19(16-10-4-5-11-17(16)25(27)28)24-20(21-13-15-9-6-12-29-15)22-18(23-24)14-7-2-1-3-8-14/h1-12H,13H2,(H,21,22,23)
• InChI Key: BTAUYQJBOHSGDN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NN(C(=N2)NCC3=CC=CS3)C(=O)C4=CC=CC=C4[N+](=O)[O-]
• Molecular Formula: C20H15N5O3S
• Molecular Weight: 405.4 g/mol

Description

1-(2-nitrobenzoyl)-3-phenyl-N-(2-thienylmethyl)-1H-1,2,4-triazol-5-amine, also known as NBPT, is a chemical compound that has gained significant attention in the field of agriculture. NBPT is a potent urease inhibitor that is used to improve nitrogen use efficiency in crops. The compound inhibits the activity of the enzyme urease, which is responsible for the hydrolysis of urea into ammonia, resulting in the loss of nitrogen through volatilization. The use of NBPT has been shown to significantly reduce nitrogen loss and increase crop yield, making it an important tool for sustainable agriculture.

Mechanism of Action

1-(2-nitrobenzoyl)-3-phenyl-N-(2-thienylmethyl)-1H-1,2,4-triazol-5-amine works by inhibiting the activity of the enzyme urease, which is responsible for the hydrolysis of urea into ammonia. The compound binds to the active site of the enzyme, preventing it from catalyzing the reaction. This results in a reduction in the amount of ammonia produced, which in turn reduces nitrogen loss through volatilization.
Biochemical and physiological effects:
1-(2-nitrobenzoyl)-3-phenyl-N-(2-thienylmethyl)-1H-1,2,4-triazol-5-amine has been shown to have no significant toxicity or adverse effects on humans or animals when used at recommended doses. The compound is rapidly metabolized and excreted from the body, with no accumulation in tissues. 1-(2-nitrobenzoyl)-3-phenyl-N-(2-thienylmethyl)-1H-1,2,4-triazol-5-amine has also been shown to have no impact on soil microorganisms or other non-target organisms, making it an environmentally friendly option for nitrogen management in agriculture.

Advantages and Limitations for Lab Experiments

The use of 1-(2-nitrobenzoyl)-3-phenyl-N-(2-thienylmethyl)-1H-1,2,4-triazol-5-amine in lab experiments has several advantages, including its high potency as a urease inhibitor, its low toxicity, and its ability to improve nitrogen use efficiency in crops. However, there are also limitations to its use, such as the complexity of the synthesis process and the need for careful control of reaction conditions to ensure the purity and yield of the final product.

Future Directions

There are several potential future directions for the use of 1-(2-nitrobenzoyl)-3-phenyl-N-(2-thienylmethyl)-1H-1,2,4-triazol-5-amine in agriculture and other applications. One area of research is the development of new formulations and delivery methods to improve the efficiency and effectiveness of 1-(2-nitrobenzoyl)-3-phenyl-N-(2-thienylmethyl)-1H-1,2,4-triazol-5-amine in the field. Another area of research is the investigation of the compound's potential use in the treatment of urea-related disorders in humans and animals. Additionally, there is a need for further research into the environmental impact of 1-(2-nitrobenzoyl)-3-phenyl-N-(2-thienylmethyl)-1H-1,2,4-triazol-5-amine and its long-term effects on soil health and crop productivity.

Scientific Research Applications

1-(2-nitrobenzoyl)-3-phenyl-N-(2-thienylmethyl)-1H-1,2,4-triazol-5-amine has been extensively studied for its use in agriculture as a urease inhibitor. The compound has been shown to significantly reduce nitrogen loss and increase crop yield in a variety of crops, including corn, wheat, and rice. 1-(2-nitrobenzoyl)-3-phenyl-N-(2-thienylmethyl)-1H-1,2,4-triazol-5-amine is also being investigated for its potential use in other applications, such as in the treatment of urea-related disorders in humans and animals.